Cas no 1169950-11-1 (2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 1169950-11-1
• MF: C₂₀H₂₁F₃N₄O₃
• MW: 422.400954961777
• CID: 5845851
• PubChem ID: 42285792
• Update Time: 2025-10-28

2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-3-(trifluoromethyl)phenylacetamide
• AKOS024505640
• F5298-2397
• 2-(5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)-N-(3-(trifluoromethyl)phenyl)acetamide
• 2-[5-cyclopropyl-3-(morpholine-4-carbonyl)pyrazol-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
• 1169950-11-1
• VU0641114-1
• 2-[5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C20H21F3N4O3/c21-20(22,23)14-2-1-3-15(10-14)24-18(28)12-27-17(13-4-5-13)11-16(25-27)19(29)26-6-8-30-9-7-26/h1-3,10-11,13H,4-9,12H2,(H,24,28)
• InChI Key： TXKJTGKSYZTDFN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(CN1C(=CC(C(N2CCOCC2)=O)=N1)C1CC1)=O)(F)F

Computed Properties

• Exact Mass: 422.15657503g/mol
• Monoisotopic Mass: 422.15657503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.5Ų

Additional information on 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-3-(trifluoromethyl)phenylacetamide

2-5-Cyclopropyl-3-(Morpholine-4-Carbonyl)-1H-Pyrazol-1-Yl-N-[3-(Trifluoromethyl)Phenyl]Acetamide: A Comprehensive Overview

The compound with CAS No. 1169950-11-1, known as 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-[3-(trifluoromethyl)phenyl]acetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

2-5-Cyclopropyl is a key structural component of this molecule, contributing to its stability and bioavailability. The pyrazole ring system, which is central to the molecule, plays a crucial role in determining its pharmacokinetic properties. The morpholine-4-carbonyl group enhances the compound's solubility and metabolic stability, while the trifluoromethylphenyl substituent imparts lipophilicity, aiding in its ability to cross cellular membranes. These features collectively make the compound a strong candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only improve yield but also reduce the environmental footprint of manufacturing, aligning with current green chemistry principles.

The biological activity of 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-Yl-N-[3-(trifluoromethyl)phenyl]acetamide has been extensively studied. In vitro assays have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical studies have shown promising results in models of neurodegenerative diseases, highlighting its neuroprotective properties.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. By modifying the trifluoromethylphenyl group, researchers have successfully created prodrugs that enhance specificity towards certain tissues or cell types. This innovation could revolutionize treatment approaches for conditions such as cancer and autoimmune disorders.

Despite its potential, further research is required to fully understand the compound's mechanism of action and long-term safety profile. Ongoing clinical trials are evaluating its efficacy in treating chronic inflammatory diseases and neurological disorders. Preliminary results indicate a favorable safety profile with minimal adverse effects, providing optimism for its future therapeutic applications.

In conclusion, 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-Yl-N-[3-(trifluoromethyl)phenyl]acetamide represents a significant advancement in medicinal chemistry. Its unique structure, combined with cutting-edge synthetic methods and promising biological activities, positions it as a leading candidate for developing innovative therapeutic agents. As research continues to unfold, this compound holds immense promise for addressing unmet medical needs and improving patient outcomes.